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Introduction

Peroxynitric acid (PNA), with the chemical formula HOONOg, is a reactive nitrogen species of
significant interest in atmospheric chemistry and has potential implications in biological
systems.[1] As a reservoir for both HOx and NOx radicals, its formation and decomposition play
a crucial role in atmospheric photochemical cycles.[1] Due to its inherent instability, the gas-
phase analysis of PNA presents a considerable experimental challenge. This document
provides detailed application notes and protocols for the spectroscopic analysis of peroxynitric
acid in the gas phase, focusing on its synthesis and characterization by various spectroscopic
techniques.

Gas-Phase Synthesis of Peroxynitric Acid

The reliable spectroscopic analysis of peroxynitric acid begins with its controlled synthesis.
Due to its instability, PNA is typically synthesized in situ for gas-phase studies. Two common
methods are detailed below.

Synthesis from Hydrogen Peroxide and Nitronium
Tetrafluoroborate

This method provides a convenient route to relatively pure PNA.
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Protocol:

e Chill a sample of 90% hydrogen peroxide (Hz202) to 0°C with constant stirring.

o Slowly add solid nitronium tetrafluoroborate (NOz2BFa4) in small portions to the chilled H202.[2]
» Effervescence will be observed as PNA is formed.

e The PNA vapor can be introduced into the spectroscopic cell by passing a carrier gas, such
as nitrogen, through the head-space of the reaction mixture.

Synthesis from 70% Nitric Acid and 90% Hydrogen
Peroxide

This method is a modification of the original synthesis described by Schwarz.

Protocol:

Add approximately 2 g of 70% nitric acid (HNOs) to a small vial equipped with a magnetic
stirrer and chill it in an ice bath.

» Dropwise, add 0.9 g of 90% H20: to the chilled nitric acid with vigorous agitation over a 10-
minute period.[2]

e Transfer the reaction mixture to a bubbler immersed in an ice/water bath.

 Introduce PNA into the gas phase by passing a pre-cooled nitrogen flow through the bubbler.

[3]

Spectroscopic Analysis Techniques

The following sections detail the application of various spectroscopic techniques for the
characterization of gas-phase peroxynitric acid.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for identifying and quantifying PNA through its
characteristic vibrational modes.
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Experimental Protocol:

Gas Cell: Utilize a long-path gas cell (e.g., a multi-pass cell) to achieve sufficient optical path
length for detecting the low concentrations of PNA.

o Spectrometer: Employ a commercial FTIR spectrometer equipped with a suitable detector,
such as a liquid-nitrogen-cooled Mercury Cadmium Telluride (MCT) detector.

¢ Synthesis and Introduction: Synthesize PNA using one of the methods described in Section
1 and continuously flow the PNA/carrier gas mixture through the gas cell.

o Data Acquisition: Record spectra at a suitable resolution (e.g., 1 cm~1) and average multiple
scans to improve the signal-to-noise ratio.

o Spectral Analysis: Identify the characteristic absorption bands of PNA. Impurities such as
NOz, HNOs, and H202 may also be present and their reference spectra should be used for
spectral subtraction to isolate the PNA spectrum.[2][3]

Quantitative Data: Vibrational Frequencies of Peroxynitric Acid
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. . . Observed
Vibrational Mode Assignment Reference
Frequency (cm™?)

OH stretch V1 ~3540 [3]
Asymmetric NO2

V2 ~1745 [2]
stretch
Symmetric NO2

V3 ~1300 [2]
stretch
OOH bend Va ~1390 [2]
N-O stretch Vs ~940 [2]
Torsion Ve ~800 [2]
1st OH stretching

2v1 ~6900 [4]
overtone
2nd OH stretching

3v1 ~10086 [5]
overtone
3rd OH stretching

4va ~13096 [5]

overtone

Cavity Ring-Down Spectroscopy (CRDS)

CRDS is a highly sensitive absorption technique ideal for detecting the weak overtone
transitions of PNA and for kinetic studies.[6][7][8][9]

Experimental Protocol:

o Cavity Setup: Construct a high-finesse optical cavity using two highly reflective mirrors. The
sample gas flows through this cavity.[6][8]

o Light Source: Use a tunable pulsed laser system (e.g., an optical parametric oscillator) to
generate light at the desired wavelength for exciting specific PNA transitions.[4]

» Detection: A fast photodetector measures the decay rate (ring-down time) of the light exiting
the cavity.[6][8]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://web.gps.caltech.edu/~wennberg/PNA.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA110835.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA110835.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA110835.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA110835.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA110835.pdf
https://www.researchgate.net/publication/260366205_Photodissociation_of_Peroxynitric_Acid_in_the_Near-IR
https://pubmed.ncbi.nlm.nih.gov/18729435/
https://pubmed.ncbi.nlm.nih.gov/18729435/
https://scispace.com/pdf/cavity-ring-down-spectroscopy-experimental-schemes-and-4fut3qrmpr.pdf
https://pubs.rsc.org/en/content/articlelanding/1998/ft/a707686j
https://www.fhi.mpg.de/643788/113.pdf
https://www.semanticscholar.org/paper/Cavity-ring-down-spectroscopy%3A-Experimental-schemes-Berden-Peeters/66ff6c83352190ecd97b2099ea2538dca25b969e
https://scispace.com/pdf/cavity-ring-down-spectroscopy-experimental-schemes-and-4fut3qrmpr.pdf
https://www.fhi.mpg.de/643788/113.pdf
https://www.researchgate.net/publication/260366205_Photodissociation_of_Peroxynitric_Acid_in_the_Near-IR
https://scispace.com/pdf/cavity-ring-down-spectroscopy-experimental-schemes-and-4fut3qrmpr.pdf
https://www.fhi.mpg.de/643788/113.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Data Analysis: The absorption by PNA within the cavity leads to a faster decay of the light
intensity. By measuring the ring-down time with and without the sample, the absorption
coefficient can be determined.[6][8]

o Concentration Measurement: To obtain absolute concentrations, the CRDS measurements
are often calibrated against a simultaneous measurement by another technique, such as
FTIR or UV-Vis absorption spectroscopy.[5]

Ultraviolet-Visible (UV-Vis) Absorption Spectroscopy

UV-Vis spectroscopy is used to measure the absorption cross-sections of PNA, which are
crucial for determining its atmospheric photolysis rates.

Experimental Protocol:

o Absorption Cell: Use a long-path absorption cell (e.g., up to 180 cm) to maximize the
absorption signal.

o Spectrophotometer: A high-resolution spectrophotometer is required to accurately measure
the absorption spectrum.

o Sample Preparation: Flow a mixture of PNA in a carrier gas through the absorption cell.

o Spectral Recording: Record the absorption spectrum over the desired wavelength range
(typically 190-400 nm).

o Data Analysis: The concentration of PNA can be determined by chemical titration or by
simultaneous monitoring with another technique like FTIR. This allows for the calculation of
the absolute absorption cross-sections.

Quantitative Data: UV-Visible Absorption Cross-Sections of Peroxynitric Acid

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://scispace.com/pdf/cavity-ring-down-spectroscopy-experimental-schemes-and-4fut3qrmpr.pdf
https://www.fhi.mpg.de/643788/113.pdf
https://pubmed.ncbi.nlm.nih.gov/18729435/
https://www.benchchem.com/product/b1219953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cross-section (10—2°
Wavelength (nm) Reference
cm?molecule)

195 ~100
200 ~80
210 ~30
220 ~10
230 ~4
240 ~2
260 ~0.5
280 ~0.1
300 ~0.02

Note: The values in this table are approximate and are intended for illustrative purposes. For
precise calculations, refer to the original research articles.

Visualizations

The following diagrams illustrate the experimental workflows and the chemical processes
involved in the spectroscopic analysis of gas-phase peroxynitric acid.
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Gas-Phase Synthesis of Peroxynitric Acid
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Gas-Phase Synthesis of Peroxynitric Acid.
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FTIR Spectroscopy Workflow for PNA Analysis
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FTIR Spectroscopy Workflow for PNA Analysis.
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Cavity Ring-Down Spectroscopy Workflow for PNA
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Cavity Ring-Down Spectroscopy Workflow for PNA.
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Concluding Remarks

The spectroscopic analysis of gas-phase peroxynitric acid is essential for understanding its
role in various chemical systems. The protocols and data presented here provide a
comprehensive guide for researchers to successfully synthesize and characterize this
important, yet transient, molecule. Careful control of experimental conditions and the use of
sensitive spectroscopic techniques are paramount for obtaining reliable and reproducible
results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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